Cas no 2138245-86-8 (Cyclopentane, (4-chloro-3-methylbutoxy)-)

• Product Name: Cyclopentane, (4-chloro-3-methylbutoxy)-
• CAS No: 2138245-86-8
• MF: C₁₀H₁₉ClO
• MW: 190.710262537003
• CID: 5288687
• Update Time: 2025-05-21

Cyclopentane, (4-chloro-3-methylbutoxy)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, (4-chloro-3-methylbutoxy)-

• Inchi： 1S/C10H19ClO/c1-9(8-11)6-7-12-10-4-2-3-5-10/h9-10H,2-8H2,1H3
• InChI Key： ZNNVDNOUSZMLJX-UHFFFAOYSA-N
• SMILES： C1(OCCC(C)CCl)CCCC1

Additional information on Cyclopentane, (4-chloro-3-methylbutoxy)-

Introduction to Cyclopentane, (4-chloro-3-methylbutoxy)- CAS No. 2138245-86-8

Cyclopentane, (4-chloro-3-methylbutoxy)-, with the chemical formula Cyclopentane, (4-chloro-3-methylbutoxy)-, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its unique CAS number 2138245-86-8, has garnered attention due to its versatile applications and potential in various chemical syntheses. The structural uniqueness of this molecule, featuring a cyclopentane ring substituted with a (4-chloro-3-methylbutoxy) group, makes it a valuable intermediate in the development of novel biochemical agents.

The cyclopentane ring is a prominent feature in many organic compounds, known for its stability and ability to undergo various chemical reactions without significant degradation. The presence of the (4-chloro-3-methylbutoxy) group introduces additional reactivity, making this compound particularly interesting for researchers exploring new synthetic pathways. The chlorine atom and the methylbutoxy side chain contribute to the compound's overall reactivity, enabling it to participate in a wide range of chemical transformations.

In recent years, there has been growing interest in the use of cyclopentane derivatives in pharmaceutical research. The structural motif of cyclopentane is found in numerous bioactive molecules, and modifications to this core structure can lead to compounds with enhanced pharmacological properties. The (4-chloro-3-methylbutoxy)-substituted cyclopentane represents a promising scaffold for developing new drugs. Its unique chemical properties make it an excellent candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of Cyclopentane, (4-chloro-3-methylbutoxy)- is its potential as a building block for more complex molecules. Researchers have utilized similar compounds in the synthesis of various pharmacologically active agents. The chlorine atom in the (4-chloro-3-methylbutoxy) group can be easily modified through nucleophilic substitution reactions, allowing for the introduction of different functional groups. This flexibility makes it an invaluable tool for chemists looking to design custom molecular architectures.

The pharmaceutical industry has shown particular interest in this compound due to its potential applications in drug development. The cyclopentane ring's stability and the reactivity introduced by the (4-chloro-3-methylbutoxy) group make it an ideal candidate for synthesizing novel therapeutic agents. Current research is focused on exploring its role in developing treatments for various diseases, including those that require targeted molecular interactions.

Recent studies have highlighted the compound's potential in developing new antibiotics and antiviral drugs. The structural features of Cyclopentane, (4-chloro-3-methylbutoxy)- allow it to interact with biological targets in ways that may lead to more effective treatments. For instance, its ability to mimic natural biomolecules could be leveraged to develop drugs that disrupt pathogenic processes without harming host cells.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to construct the desired molecular framework efficiently. These methods not only enhance the yield but also improve the overall quality of the final product.

Industrial applications of Cyclopentane, (4-chloro-3-methylbutoxy)- are also being explored beyond pharmaceuticals. Its unique properties make it suitable for use as a ligand in catalytic systems and as an intermediate in specialty chemical manufacturing. The ability to modify its structure allows researchers to tailor its properties for specific industrial needs.

The environmental impact of using this compound is another area of consideration. While it does not pose significant environmental hazards due to its stable structure, proper handling and disposal are essential to ensure safety during its application and synthesis processes. Researchers are also investigating greener synthetic routes to minimize waste and reduce energy consumption during production.

In conclusion, Cyclopentane, (4-chloro-3-methylbutoxy)- CAS No. 2138245-86-8 is a versatile and promising compound with significant applications in pharmaceuticals and industrial chemistry. Its unique structural features make it an excellent candidate for developing new drugs and biochemical agents. As research continues to uncover new possibilities for this molecule, its importance in advancing chemical science is likely to grow even further.